Cas no 2034265-37-5 (2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide)

• Product Name: 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• CAS No: 2034265-37-5
• MF: C₁₅H₁₆BrN₃O
• MW: 334.211042404175
• CID: 5348200
• Update Time: 2025-10-29

2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide
• 2-bromo-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide
• 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide

• Inchi： 1S/C15H16BrN3O/c16-13-6-2-1-5-12(13)15(20)17-9-11-10-18-19-8-4-3-7-14(11)19/h1-2,5-6,10H,3-4,7-9H2,(H,17,20)
• InChI Key： CUTSDUJUDVNWBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1C=NN2CCCCC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9

Additional information on 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide

Recent Advances in the Study of 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS: 2034265-37-5)

The compound 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS: 2034265-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide, which make it a promising candidate for drug development. The compound's pyrazolo[1,5-a]pyridine core, coupled with the bromobenzamide moiety, has been shown to exhibit strong binding affinity to specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). These interactions suggest potential applications in oncology, neurology, and inflammatory diseases.

One of the key breakthroughs in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide with high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making it more scalable for industrial applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, preliminary data suggest that the compound may have neuroprotective effects, potentially offering new avenues for treating neurodegenerative disorders. However, further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

The safety profile of 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide has also been a focus of recent research. Toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support the potential for clinical development, although additional preclinical studies are required to confirm these results.

In conclusion, 2-bromo-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS: 2034265-37-5) represents a promising compound with diverse therapeutic potential. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical settings.